Cas no 2089333-86-6 (6-Iodopyrrolo[1,2-a]pyrazine)
6-Iodopyrrolo[1,2-a]pyrazine structure
Product Name:6-Iodopyrrolo[1,2-a]pyrazine
CAS No:2089333-86-6
MF:C7H5IN2
MW:244.032473325729
CID:5705895
PubChem ID:122705975
Update Time:2023-10-15
6-Iodopyrrolo[1,2-a]pyrazine Chemical and Physical Properties
Names and Identifiers
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- 2089333-86-6
- 6-Iodopyrrolo[1,2-a]pyrazine
- Pyrrolo[1,2-a]pyrazine, 6-iodo-
-
- Inchi: 1S/C7H5IN2/c8-7-2-1-6-5-9-3-4-10(6)7/h1-5H
- InChI Key: IYJPZEYPDMLYLC-UHFFFAOYSA-N
- SMILES: IC1=CC=C2C=NC=CN21
Computed Properties
- Exact Mass: 243.94975g/mol
- Monoisotopic Mass: 243.94975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.3Ų
Experimental Properties
- Density: 2.01±0.1 g/cm3(Predicted)
- pka: 0.22±0.30(Predicted)
6-Iodopyrrolo[1,2-a]pyrazine Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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